Cas no 81824-10-4 (benzo[e]acephenanthrylen-7-ol)

• Product name: benzo[e]acephenanthrylen-7-ol
• CAS No: 81824-10-4
• MF: C₂₀H₁₂O
• MW: 268.3087
• CID: 1805051
• PubChem ID: 149985

benzo[e]acephenanthrylen-7-ol Chemical and Physical Properties

Names and Identifiers

• benzo[e]acephenanthrylen-7-ol
• 7-Hydroxybenzo(b)fluoranthene
• Benz(e)acephenanthrylen-7-ol
• 81824-10-4
• DTXSID90231407
• 7-Hydroxybenzo[b]fluoranthene

• Inchi： InChI=1S/C20H12O/c21-18-10-4-9-16-15-8-3-7-14-13-6-2-1-5-12(13)11-17(19(14)15)20(16)18/h1-11,21H
• InChI Key： CGFSZMCPBMMNSE-UHFFFAOYSA-N
• SMILES： C1=CC=C2C3=C4C(=CC=C3)C5=C(C4=CC2=C1)C(=CC=C5)O

Computed Properties

• Exact Mass: 268.088815002g/mol
• Monoisotopic Mass: 268.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 5.4